2-{[2-oxo-2-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethyl]thio}nicotinonitrile

• IUPAC Name: 2-[2-oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H15N3OS/c1-10-7-13(11(2)18(10)3)14(19)9-20-15-12(8-16)5-4-6-17-15/h4-7H,9H2,1-3H3
• InChI Key: ODMTUBUYSFZKOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C(=O)CSC2=C(C=CC=N2)C#N
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

The compound of interest belongs to the class of nicotinonitriles, which have been extensively studied for their wide range of therapeutic activities. Several nicotinonitrile derivatives, such as Bosutinib, Milrinone, Neratinib, and Olprinone, are notable for their significant biological, therapeutic, and medicinal properties (Shamroukh et al., 2021).

Scientific Research Applications

Crystal Structure Analysis

Research on nicotinonitrile derivatives often includes detailed crystal structure analysis to understand the molecular geometry, intermolecular interactions, and potential for forming supramolecular structures. For example, studies on similar nicotinonitrile compounds have elucidated their non-planar molecular structures, weak intramolecular interactions, and the formation of three-dimensional supramolecular networks (Chantrapromma et al., 2009).

Synthetic Pathways and Primitive Earth Chemistry

Nicotinonitriles, including compounds with structural similarities, have been synthesized under conditions that mimic primitive Earth, suggesting their potential role in prebiotic chemistry. These syntheses highlight the formation pathways of nicotinic acid derivatives from simple molecules under ancient Earth conditions, which could shed light on the origin of life and complex organic molecules (Friedmann et al., 1971).

Photophysical Properties and Materials Science Applications

Research into nicotinonitrile derivatives incorporating pyrene and/or fluorene moieties has explored their photophysical properties. This includes absorption and emission spectra, with implications for their use in materials science, particularly in areas requiring environmentally sensitive fluorophores. Such compounds have shown potential for diverse applications, including as components in optoelectronic devices (Hussein et al., 2019).

Nonlinear Optical (NLO) Materials

The synthesis of nicotinonitrile derivatives has been targeted for creating new classes of nonlinear optical materials. These compounds are evaluated for their electronic properties and potential in NLO applications, contributing to advancements in photonic technologies and materials science (Raghukumar et al., 2003).

Anticancer and Antimicrobial Research

Some nicotinonitrile derivatives have been synthesized and assessed for their anticancer and antimicrobial activities. This includes evaluating their effects against various tumor cell lines and microbial species, indicating the potential of such compounds in developing new therapeutic agents (Mansour et al., 2021).

Future Directions

The study of pyrrole derivatives is a rich field with potential applications in medicinal chemistry, materials science, and other areas. Future research might explore these possibilities.